Cas no 30087-47-9 (Phenol, 3,5-diethyl-,1-(N-methylcarbamate))

• Product Name: Phenol, 3,5-diethyl-,1-(N-methylcarbamate)
• CAS No: 30087-47-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 314378
• PubChem ID: 34810
• Update Time: 2025-04-19

Phenol, 3,5-diethyl-,1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-diethyl-,1-(N-methylcarbamate)
• NS00122082
• DTXSID6041971
• 3,5-diethylphenyl methylcarbamate
• Phenol, 3,5-diethyl-, methylcarbamate
• PHENOL, 3,5-DIETHYL-, 1-(N-METHYLCARBAMATE)
• BAS-235I
• BAMIC ACID, METHYL-, 3,5-DIETHYLPHENYL ESTER
• Fenethacarb [ISO]
• 4HFM9Z3YRM
• Fenethacarb
• (3,5-diethylphenyl)n-methylcarbamate
• 30087-47-9
• Phenetacarbe
• BRN 1956748
• Q27259596
• (3,5-diethylphenyl) N-methylcarbamate
• 3,5-Diethylphenyl-N-methylcarbamate
• SCHEMBL118111
• UNII-4HFM9Z3YRM
• BAS 235I
• 60181-82-0
• BAS-2353
• 3,5-DIETHYLPHENYL N-METHYLCARBAMATE
• CARBAMIC ACID, METHYL-, 3,5-DIETHYLPHENYL ESTER
• AI3-27984

• Inchi： 1S/C12H17NO2/c1-4-9-6-10(5-2)8-11(7-9)15-12(14)13-3/h6-8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： HUNDISMVCBSIKO-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=C(CC)C=C(C=1)CC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų